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Compound of Interest

Compound Name: 10-Undecenyl acetate

Cat. No.: B091539 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
10-Undecen-1-ol is a valuable bifunctional molecule, featuring a terminal alkene and a primary

alcohol. The selective esterification of the hydroxyl group to form 10-undecenyl acetate is a

common transformation in organic synthesis. The resulting acetate is a useful intermediate in

the synthesis of polymers, fragrances, and pheromones. This application note provides a

detailed protocol for the efficient acetylation of 10-undecen-1-ol using acetic anhydride and

pyridine. The protocol is based on established methods for the acetylation of primary alcohols,

ensuring a high yield of the desired product.

Reaction Scheme
The esterification of 10-undecen-1-ol with acetic anhydride is catalyzed by pyridine, which acts

as a nucleophilic catalyst and a base to neutralize the acetic acid byproduct.

Materials and Methods
Reagents and Materials:
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Reagent/Material Grade Supplier Notes

10-Undecen-1-ol ≥98%
Commercially

Available

Acetic Anhydride Reagent Grade
Commercially

Available

Corrosive, handle with

care.

Pyridine Anhydrous
Commercially

Available

Toxic and flammable,

handle in a fume

hood.

Dichloromethane

(DCM)
Anhydrous

Commercially

Available

Diethyl Ether Reagent Grade
Commercially

Available

Hexane HPLC Grade
Commercially

Available

Ethyl Acetate HPLC Grade
Commercially

Available

Hydrochloric Acid

(HCl)
1 M aqueous solution Prepared

To cite this document: BenchChem. [Application Notes and Protocols: Esterification of 10-
undecen-1-ol to its Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091539#protocol-for-the-esterification-of-10-
undecen-1-ol-to-its-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b091539#protocol-for-the-esterification-of-10-undecen-1-ol-to-its-acetate
https://www.benchchem.com/product/b091539#protocol-for-the-esterification-of-10-undecen-1-ol-to-its-acetate
https://www.benchchem.com/product/b091539#protocol-for-the-esterification-of-10-undecen-1-ol-to-its-acetate
https://www.benchchem.com/product/b091539#protocol-for-the-esterification-of-10-undecen-1-ol-to-its-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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